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Compound of Interest

Compound Name: Thallium-200

CAS No.: 15720-55-5

Cat. No.: B1235120

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear decay properties of the

radioisotope Thallium-200 (²⁰⁰Tl). The information presented is intended for researchers,

scientists, and professionals involved in drug development who require detailed data on the

characteristics of this radionuclide.

Core Decay Properties of Thallium-200
Thallium-200 is an unstable isotope of thallium that undergoes radioactive decay, primarily

through electron capture, with a half-life of 26.1 hours.[1] This process results in the

transformation of a proton into a neutron within the nucleus, leading to the formation of its

stable daughter nuclide, Mercury-200 (²⁰⁰Hg). The decay is characterized by the emission of

gamma rays and X-rays.

A summary of the key decay properties of Thallium-200 is presented in the table below.
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Property Value

Half-life 26.1 ± 0.1 hours

Decay Mode
100% Electron Capture (EC) / Positron

Emission (β+)

Q-value (Decay Energy) 2456 ± 6 keV

Daughter Nuclide Mercury-200 (²⁰⁰Hg)

Spin and Parity 2-

Parent Nuclide Lead-200 (²⁰⁰Pb)[1]

Thallium-200 also possesses nuclear isomers, which are excited, metastable states of the

nucleus with longer half-lives than typical excited states.[1][2]

Isomer Excitation Energy Half-life Spin and Parity

²⁰⁰ᵐ¹Tl 753.60 ± 0.24 keV 34.0 ± 0.9 ms 7+

²⁰⁰ᵐ²Tl 762.00 ± 0.24 keV 0.33 ± 0.05 µs 5+

Gamma and X-ray Emissions
The decay of Thallium-200 to Mercury-200 is accompanied by the emission of a spectrum of

gamma rays and characteristic X-rays as the atom returns to its ground state. A comprehensive

list of the most prominent gamma emissions is provided below. This data is crucial for

dosimetry calculations, detector calibration, and imaging applications.
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Energy (keV) Intensity (%)

367.5 88.0

1205.8 30.0

828.3 24.0

579.3 13.0

428.1 8.0

147.8 7.9

946.0 6.8

593.8 6.7

498.3 5.8

Note: This table represents a selection of the most intense gamma emissions. For a complete

and evaluated dataset, consultation of nuclear data repositories such as the National Nuclear

Data Center (NNDC) is recommended.[3][4]

Production of Thallium-200
Thallium-200 is typically produced in a cyclotron by bombarding a stable target with

accelerated particles. The most common production routes involve the irradiation of gold

(¹⁹⁷Au) targets with alpha particles or protons.

Experimental Protocol: Cyclotron Production via Proton
Bombardment of Gold

Target Preparation: A high-purity (99.99%+) gold foil or electroplated gold target is prepared.

The thickness of the target is optimized based on the desired proton energy and production

yield.

Irradiation: The gold target is irradiated with a proton beam of a specific energy, typically in

the range of 20-30 MeV. The beam current and irradiation time are carefully controlled to

maximize the production of ²⁰⁰Tl while minimizing the formation of isotopic impurities.
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Target Dissolution: Following irradiation, the gold target is remotely transferred to a hot cell

for chemical processing. The target is dissolved in a suitable solvent, typically aqua regia (a

mixture of nitric acid and hydrochloric acid).

Chemical Separation: The Thallium-200 is then chemically separated from the bulk gold

target material and any co-produced radioisotopes. This is a critical step to ensure the

radionuclidic purity of the final product. A common method involves the following steps:

Solvent Extraction: The dissolved target solution is subjected to solvent extraction. Gold

can be selectively extracted into an organic solvent such as methyl isobutyl ketone (MIBK)

from a hydrochloric acid medium, leaving the thallium isotopes in the aqueous phase.[2]

Ion Exchange Chromatography: The aqueous phase containing the thallium isotopes is

then passed through an ion exchange resin column. This allows for the separation of

thallium from other metallic impurities. Different resins and elution profiles can be

employed to achieve high purity.

Quality Control: The final purified Thallium-200 solution undergoes rigorous quality control

checks to determine its radionuclidic and radiochemical purity, as well as its activity

concentration. Techniques such as gamma spectroscopy and high-performance liquid

chromatography (HPLC) are utilized.
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Fig. 1: Experimental workflow for the production and purification of Thallium-200.

Potential Applications in Targeted Radionuclide
Therapy
While Thallium-201 has been widely used in nuclear medicine for myocardial perfusion

imaging, the unique decay properties of other thallium isotopes, including Thallium-200, are
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being explored for their potential in targeted radionuclide therapy (TRT).[5][6][7] TRT is a form

of cancer treatment where a radionuclide is attached to a targeting molecule (such as an

antibody or peptide) that specifically binds to cancer cells, delivering a cytotoxic radiation dose

directly to the tumor while minimizing damage to surrounding healthy tissue.[8][9][10]

The suitability of a radionuclide for TRT depends on several factors, including its half-life, the

type and energy of its emitted radiation, and its decay products. The emission of Auger

electrons and conversion electrons during the decay of some thallium isotopes makes them

particularly interesting for TRT, as these low-energy electrons have a very short range and can

cause significant damage to the DNA of cancer cells when the radionuclide is internalized.[11]

Further preclinical studies are necessary to fully evaluate the therapeutic efficacy and

dosimetry of Thallium-200 in various cancer models.[12][13] These studies will be crucial in

determining its potential as a viable candidate for future clinical applications in targeted

radionuclide therapy.
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Fig. 2: Conceptual diagram of Targeted Radionuclide Therapy (TRT) using Thallium-200.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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